Cas no 2694056-59-0 ((2S)-morpholin-2-ylmethanethiol)

• Product Name: (2S)-morpholin-2-ylmethanethiol
• CAS No: 2694056-59-0
• MF: C₅H₁₁NOS
• MW: 133.211940050125
• MDL: MFCD33505585
• CID: 5672164
• PubChem ID: 165941546
• Update Time: 2025-08-05

(2S)-morpholin-2-ylmethanethiol Chemical and Physical Properties

Names and Identifiers

• [(2S)-morpholin-2-yl]methanethiol
• 2694056-59-0
• EN300-26978591
• (2S)-morpholin-2-ylmethanethiol

• MDL： MFCD33505585
• Inchi： 1S/C5H11NOS/c8-4-5-3-6-1-2-7-5/h5-6,8H,1-4H2/t5-/m0/s1
• InChI Key： CNGZTXTYUFPYRC-YFKPBYRVSA-N
• SMILES： SC[C@@H]1CNCCO1

Computed Properties

• Exact Mass: 133.05613515g/mol
• Monoisotopic Mass: 133.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 69.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 22.3Ų

Additional information on (2S)-morpholin-2-ylmethanethiol

Professional Introduction to (2S)-Morpholin-2-ylmethanethiol (CAS No. 2694056-59-0)

(2S)-Morpholin-2-ylmethanethiol, identified by the Chemical Abstracts Service Number (CAS No.) 2694056-59-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the morpholine class, which is well-known for its diverse applications in drug development due to its structural versatility and biological activity. The (2S) configuration indicates a specific stereochemical arrangement, which is crucial for the compound's interaction with biological targets and its overall efficacy.

The< strong> morpholine ring in (2S)-morpholin-2-ylmethanethiol contributes to its pharmacological properties by providing a suitable framework for binding to biological receptors. Morpholine derivatives are frequently employed in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The presence of a thiol group (-SH) at the 2-position further enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for further derivatization to achieve desired pharmacological effects.

Recent advancements in drug discovery have highlighted the importance of stereochemistry in determining the efficacy and safety of pharmaceutical compounds. The (S)-configuration of (2S)-morpholin-2-ylmethanethiol has been studied extensively, revealing unique interactions with biological targets compared to its (R)-enantiomer. This specificity is particularly relevant in the development of enantiopure drugs, where the correct stereochemical orientation can significantly influence therapeutic outcomes.

In the context of modern pharmaceutical research, (2S)-morpholin-2-ylmethanethiol has been explored as a key intermediate in the synthesis of novel bioactive molecules. Its structural features make it an attractive building block for designing compounds with enhanced binding affinity and selectivity. For instance, researchers have utilized this compound to develop inhibitors targeting various enzymes involved in metabolic pathways and signal transduction processes. These inhibitors hold promise for treating a range of diseases, including inflammatory disorders and metabolic syndromes.

The< strong> thiol group in (2S)-morpholin-2-ylmethanethiol also plays a critical role in its chemical reactivity. Thiols are known for their ability to participate in disulfide bond formation, which is essential for protein stabilization and function. This property has been leveraged in the development of protein-targeting agents and therapeutics that require precise molecular interactions. Additionally, thiol-containing compounds have shown potential in antioxidant therapies due to their ability to scavenge reactive oxygen species.

Current research in medicinal chemistry increasingly emphasizes the integration of computational methods and high-throughput screening techniques to accelerate drug discovery processes. (2S)-morpholin-2-ylmethanethiol has been subjected to virtual screening and molecular docking studies to identify potential lead compounds for further optimization. These computational approaches have revealed promising candidates that exhibit favorable pharmacokinetic profiles and reduced toxicity, aligning with contemporary drug development standards.

The< strong> morpholine scaffold is also noteworthy for its stability under various chemical conditions, making it a reliable component in multi-step synthetic routes. This stability is particularly important in industrial-scale production, where maintaining the integrity of active pharmaceutical ingredients is paramount. Furthermore, morpholine derivatives are known for their compatibility with various functional groups, allowing for diverse chemical modifications without compromising structural integrity.

In conclusion, (2S)-morpholin-2-ylmethanethiol (CAS No. 2694056-59-0) represents a significant advancement in pharmaceutical chemistry, offering unique structural and functional attributes that make it valuable for drug development. Its stereochemical configuration, thiol functionality, and morpholine core contribute to its versatility as an intermediate and potential therapeutic agent. As research continues to uncover new applications and synthetic possibilities, this compound is poised to play an increasingly important role in the discovery and development of innovative treatments for various diseases.